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Compound of Interest

Compound Name: (-)-Carvone

Cat. No.: B1668593 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents like (-)-Carvone are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step approach to the

safe disposal of (-)-Carvone, aligning with established safety protocols and regulatory

considerations.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). This includes protective gloves, clothing, and eye/face

protection.[1][2][3] In case of accidental contact, immediately wash the affected skin with soap

and plenty of water.[1][2] If skin irritation or a rash occurs, seek medical attention.[1][3][4]

Step-by-Step Disposal Procedure
The disposal of (-)-Carvone should be managed by offering surplus and non-recyclable

solutions to a licensed disposal company.[2] Waste materials must be disposed of in

accordance with the Directive on waste 2008/98/EC and other national and local regulations.[2]

Containment of Spills: In the event of a spill, first, eliminate all potential ignition sources as

(-)-Carvone is a combustible liquid.[3][4][5] Ventilate the area and absorb the spill with an

inert absorbent material such as dry clay, sand, or diatomaceous earth.[3][4][6]
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Collection and Storage of Waste: Once absorbed, the material should be collected and

placed into suitable, closed containers for disposal.[2][4] It is important to never return spilled

material to its original container for re-use.[3][4] Uncleaned containers should be handled in

the same manner as the product itself.[2]

Professional Disposal: The contained waste must be disposed of through an approved waste

disposal plant or a licensed disposal company.[1][2] Chemical waste generators must consult

local, regional, and national hazardous waste regulations to ensure complete and accurate

classification and disposal.[1]

Environmental Precautions
To prevent environmental contamination, (-)-Carvone should not be released into the

environment.[1] Keep it away from drains, surface water, and ground water.[6] Although some

sources indicate that (-)-Carvone is readily biodegradable and not classified as hazardous to

the aquatic environment, it is still crucial to prevent its entry into waterways.[6]

Quantitative Data and Physical Properties
For easy reference, the following table summarizes key quantitative data and properties of (-)-
Carvone relevant to its handling and disposal.

Property Value Citation

CAS Number 6485-40-1 [1]

Hazard Class Combustible liquid [5]

UN Number NA1993 (for bulk shipment) [1][5]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[3]

Oral LD50 (Rat) 1640 mg/kg [5]

Primary Hazards
May cause an allergic skin

reaction, Harmful if swallowed
[3][6][7]

Environmental Note Readily biodegradable [6]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (-)-Carvone,

from initial handling to final disposal.

(-)-Carvone Disposal Workflow

Assess (-)-Carvone Waste

Is it a spill or unused product?

Absorb with inert material (e.g., sand, vermiculite)

Spill

Keep in original, sealed container if possible

Unused Product

Place in a suitable, closed container

Store in a well-ventilated area away from ignition sources

Contact a licensed waste disposal company

Dispose of contents/container at an approved waste disposal plant
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Caption: Decision workflow for the safe disposal of (-)-Carvone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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